Synthesis of hierarchical Ag2ZnGeO4 hollow spheres for enhanced photocatalytic property†

Chemical Communications Pub Date: 2012-08-15 DOI: 10.1039/C2CC34738E

Abstract

An Ag2ZnGeO4 photocatalyst was fabricated by ion-exchange reaction between amorphous Zn2GeO4 suspension and Ag+ solutions. The Ostwald ripening effect induced the formation of hierarchical hollow spheres. Compared with the reference bulk Ag2ZnGeO4, the hierarchical Ag2ZnGeO4 hollow spheres showed enhanced photocatalytic activity.

Graphical abstract: Synthesis of hierarchical Ag2ZnGeO4 hollow spheres for enhanced photocatalytic property
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